Cas no 2580233-05-0 (7-{(tert-butoxy)carbonylamino}pyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 7-{(tert-butoxy)carbonylamino}pyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 2580233-05-0
• MF: C₁₂H₁₄N₄O₄
• MW: 278.263962268829
• CID: 5661131
• PubChem ID: 165888577
• Update Time: 2023-11-27

7-{(tert-butoxy)carbonylamino}pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729384
• 2580233-05-0
• 7-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 7-{(tert-butoxy)carbonylamino}pyrazolo1,5-apyrimidine-3-carboxylic acid

• Inchi： 1S/C12H14N4O4/c1-12(2,3)20-11(19)15-8-4-5-13-9-7(10(17)18)6-14-16(8)9/h4-6H,1-3H3,(H,15,19)(H,17,18)
• InChI Key： JUJVTDAUDXKYGO-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=NC2=C(C(=O)O)C=NN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.10150494g/mol
• Monoisotopic Mass: 278.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų